Cas no 2770498-29-6 ((9H-fluoren-9-yl)methyl N-{7-oxo-4H,6H,7H-pyrano[3,4-d][1,3]thiazol-2-yl}carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-{7-oxo-4H,6H,7H-pyrano[3,4-d][1,3]thiazol-2-yl}carbamate
• CAS No: 2770498-29-6
• MF: C₂₁H₁₆N₂O₄S
• MW: 392.427743911743
• CID: 6598154
• PubChem ID: 165993241
• Update Time: 2025-07-08

(9H-fluoren-9-yl)methyl N-{7-oxo-4H,6H,7H-pyrano[3,4-d][1,3]thiazol-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl N-{7-oxo-4H,6H,7H-pyrano[3,4-d][1,3]thiazol-2-yl}carbamate
• 2770498-29-6
• EN300-37396887

• Inchi： 1S/C21H16N2O4S/c24-18-11-26-10-17-19(18)28-20(22-17)23-21(25)27-9-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-8,16H,9-11H2,(H,22,23,25)
• InChI Key： VMBHNJQWFQWKPE-UHFFFAOYSA-N
• SMILES： S1C(=NC2COCC(C1=2)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 392.08307817g/mol
• Monoisotopic Mass: 392.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 106Ų

Additional information on (9H-fluoren-9-yl)methyl N-{7-oxo-4H,6H,7H-pyrano[3,4-d][1,3]thiazol-2-yl}carbamate

Comprehensive Guide to (9H-fluoren-9-yl)methyl N-{7-oxo-4H,6H,7H-pyrano[3,4-d][1,3]thiazol-2-yl}carbamate (CAS No. 2770498-29-6)

(9H-fluoren-9-yl)methyl N-{7-oxo-4H,6H,7H-pyrano[3,4-d][1,3]thiazol-2-yl}carbamate, with the CAS number 2770498-29-6, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound, often referred to as Fmoc-protected pyranothiazole carbamate, is a key intermediate in the synthesis of complex molecules, particularly in peptide and heterocyclic chemistry. Its unique structure, combining a fluorenylmethyloxycarbonyl (Fmoc) group with a pyranothiazole core, makes it a valuable tool for researchers exploring novel therapeutic agents.

The Fmoc group in (9H-fluoren-9-yl)methyl N-{7-oxo-4H,6H,7H-pyrano[3,4-d][1,3]thiazol-2-yl}carbamate is widely recognized for its role in solid-phase peptide synthesis (SPPS). This protecting group is highly stable under basic conditions but can be selectively removed under mild acidic conditions, making it ideal for sequential peptide assembly. The pyranothiazole moiety, on the other hand, is a heterocyclic scaffold known for its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Combining these two structural features results in a compound that is not only useful for synthetic applications but also holds potential for biological evaluation.

In recent years, the demand for Fmoc-protected building blocks like (9H-fluoren-9-yl)methyl N-{7-oxo-4H,6H,7H-pyrano[3,4-d][1,3]thiazol-2-yl}carbamate has surged, driven by the growing interest in peptide-based therapeutics and targeted drug delivery systems. Peptides and peptidomimetics are increasingly being explored as alternatives to traditional small-molecule drugs due to their high specificity and reduced off-target effects. The Fmoc-protected pyranothiazole carbamate serves as a critical linker or spacer in these applications, enabling the precise incorporation of heterocyclic motifs into peptide backbones.

From a synthetic perspective, (9H-fluoren-9-yl)methyl N-{7-oxo-4H,6H,7H-pyrano[3,4-d][1,3]thiazol-2-yl}carbamate offers several advantages. Its Fmoc group ensures compatibility with standard SPPS protocols, while the pyranothiazole core provides a versatile platform for further functionalization. Researchers can exploit the reactivity of the thiazole ring to introduce additional substituents, tailoring the compound for specific applications. This flexibility is particularly valuable in the design of hybrid molecules that combine the benefits of peptides and heterocycles.

The CAS 2770498-29-6 compound also aligns with current trends in green chemistry and sustainable synthesis. The Fmoc group can be removed using environmentally benign reagents, reducing the need for harsh deprotection conditions. Additionally, the pyranothiazole scaffold can be synthesized from renewable starting materials, further enhancing the compound's appeal in eco-conscious research environments. As the pharmaceutical industry shifts toward greener practices, intermediates like (9H-fluoren-9-yl)methyl N-{7-oxo-4H,6H,7H-pyrano[3,4-d][1,3]thiazol-2-yl}carbamate are likely to play an increasingly important role.

Beyond its synthetic utility, (9H-fluoren-9-yl)methyl N-{7-oxo-4H,6H,7H-pyrano[3,4-d][1,3]thiazol-2-yl}carbamate has potential applications in drug discovery. The pyranothiazole moiety is a privileged structure in medicinal chemistry, often associated with bioactivity. By incorporating this scaffold into peptide sequences, researchers can create novel compounds with enhanced pharmacokinetic properties. For example, the thiazole ring can improve metabolic stability, while the pyran ring may contribute to target binding affinity. These features make CAS 2770498-29-6 a promising candidate for the development of next-generation therapeutics.

In the context of AI-driven drug discovery, compounds like (9H-fluoren-9-yl)methyl N-{7-oxo-4H,6H,7H-pyrano[3,4-d][1,3]thiazol-2-yl}carbamate are gaining traction. Machine learning algorithms can predict the biological activity of such hybrids, accelerating the identification of lead compounds. The Fmoc-protected pyranothiazole carbamate can serve as a input for these models, enabling the virtual screening of vast chemical libraries. This synergy between synthetic chemistry and computational tools is revolutionizing drug development, and CAS 2770498-29-6 is at the forefront of this innovation.

For researchers seeking high-quality (9H-fluoren-9-yl)methyl N-{7-oxo-4H,6H,7H-pyrano[3,4-d][1,3]thiazol-2-yl}carbamate, it is essential to source the compound from reputable suppliers. The CAS number 2770498-29-6 ensures precise identification, but additional quality control measures, such as HPLC and NMR analysis, are recommended to confirm purity and structure. Proper storage conditions, typically under inert atmosphere and low temperatures, are also critical to maintain the compound's stability over time.

In summary, (9H-fluoren-9-yl)methyl N-{7-oxo-4H,6H,7H-pyrano[3,4-d][1,3]thiazol-2-yl}carbamate (CAS 2770498-29-6) is a versatile and valuable compound with broad applications in peptide synthesis, drug discovery, and green chemistry. Its unique combination of Fmoc protection and pyranothiazole architecture makes it a standout choice for researchers aiming to develop innovative therapeutic agents. As the scientific community continues to explore the potential of hybrid molecules, Fmoc-protected pyranothiazole carbamate is poised to remain a key player in advancing chemical and pharmaceutical research.